3S-Hydroxyhexan-2-one
Overview
Description
3S-Hydroxyhexan-2-one is a chiral molecule that has gained significant attention in the scientific community for its potential applications in various fields. It is a ketone compound that is synthesized through different methods and has shown promising results in scientific research.
Mechanism of Action
The mechanism of action of 3S-Hydroxyhexan-2-one is not fully understood. However, it has been suggested that it may act as a chiral auxiliary in various chemical reactions. It has also been shown to interact with different receptors in the human body, including the olfactory receptors.
Biochemical and Physiological Effects:
3S-Hydroxyhexan-2-one has shown various biochemical and physiological effects. It has been shown to have antioxidant properties and may have potential as a neuroprotective agent. It has also been suggested to have anti-inflammatory properties and may have potential in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 3S-Hydroxyhexan-2-one in lab experiments include its high purity and yield, as well as its potential as a chiral building block. However, its limitations include its high cost and the limited availability of commercial sources.
Future Directions
There are several future directions for the study of 3S-Hydroxyhexan-2-one. One potential direction is the development of more efficient and cost-effective synthesis methods. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in different fields. It may also be worthwhile to investigate the potential use of 3S-Hydroxyhexan-2-one in the treatment of various diseases, including neurodegenerative and inflammatory diseases.
Conclusion:
In conclusion, 3S-Hydroxyhexan-2-one is a chiral molecule that has shown promising results in scientific research. Its potential applications in various fields make it a compound of interest for further study. With the development of more efficient synthesis methods and further research into its mechanism of action, 3S-Hydroxyhexan-2-one may have a significant impact on various industries.
Scientific Research Applications
3S-Hydroxyhexan-2-one has been extensively studied for its potential applications in different fields. In the pharmaceutical industry, it has shown potential as a chiral building block for the synthesis of various drugs. It has also been studied for its potential use as a flavor and fragrance compound due to its fruity and floral aroma. Additionally, it has shown promising results in the development of sensors and in the field of green chemistry.
properties
CAS RN |
152212-36-7 |
|---|---|
Product Name |
3S-Hydroxyhexan-2-one |
Molecular Formula |
C6H12O2 |
Molecular Weight |
116.16 g/mol |
IUPAC Name |
(3S)-3-hydroxyhexan-2-one |
InChI |
InChI=1S/C6H12O2/c1-3-4-6(8)5(2)7/h6,8H,3-4H2,1-2H3/t6-/m0/s1 |
InChI Key |
UHSBCAJZDUQTHH-LURJTMIESA-N |
Isomeric SMILES |
CCC[C@@H](C(=O)C)O |
SMILES |
CCCC(C(=O)C)O |
Canonical SMILES |
CCCC(C(=O)C)O |
synonyms |
2-Hexanone, 3-hydroxy-, (3S)- (9CI) |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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